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Compound of Interest

Compound Name: Travocort
CAS No.: 78940-01-9
Cat. No.: B1211496
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to enhancing the stability of Travocort®
(isoconazole nitrate and diflucortolone valerate) cream under various storage conditions. The
information is presented in a question-and-answer format to directly address potential issues
encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the active pharmaceutical ingredients (APIs) in Travocort® cream and their
primary roles?

Al: Travocort® cream contains two active ingredients:

» Isoconazole nitrate (10 mg/g): An azole antifungal agent effective against a broad spectrum
of dermatophytes, yeasts, and molds.[1][2]

 Diflucortolone valerate (1 mg/g): A potent topical corticosteroid that suppresses inflammatory
and allergic skin reactions, alleviating symptoms like itching and redness.[1][2]
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Q2: What is the recommended storage condition for Travocort® cream?

A2: The recommended storage temperature for Travocort® cream is at or below 25°C or not
exceeding 30°C, depending on the regional product labeling.[1][2] It has a shelf life of 36
months under these conditions.[2]

Q3: What are the known degradation pathways for the active ingredients in Travocort®?

A3: Based on forced degradation studies, isoconazole nitrate is particularly susceptible to
alkaline hydrolysis.[1][3] It is relatively stable under acidic and oxidative stress conditions.[1][3]
While specific degradation pathways for diflucortolone valerate in the cream formulation are
less detailed in public literature, corticosteroids, in general, can be susceptible to hydrolysis
and oxidation. Diflucortolone valerate is known to hydrolyze to its active form, diflucortolone, in
the skin.[4][5]

Q4: What are the critical physical stability parameters to monitor for Travocort® cream?
A4: For semi-solid formulations like creams, critical physical stability parameters include:
o Appearance: Color, homogeneity, and signs of phase separation.

 Viscosity: Changes in thickness or flow properties.

e pH: Should remain within a range suitable for topical application to avoid skin irritation.
o Particle size distribution of the dispersed phase.

e Phase separation (creaming or coalescence): A common issue in emulsion-based
formulations.

Troubleshooting Guides
Chemical Stability Issues
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Observed Issue

Potential Cause

Troubleshooting Steps

Rapid degradation of

Isoconazole Nitrate

High pH of the formulation:
Isoconazole nitrate is known to
be unstable under alkaline
conditions.[1][3]

1. Measure the pH of the
cream base. 2. Adjust the pH
to a slightly acidic to neutral
range (typically pH 4.5-6.5 for
topical preparations) using
appropriate buffering agents.
3. Evaluate the compatibility of
the chosen buffer with other

excipients.

Emergence of unknown peaks

in HPLC chromatogram

Degradation of either API or
excipients: Exposure to
excessive heat, light, or
incompatible excipients can
lead to the formation of

degradation products.

1. Conduct forced degradation
studies (acidic, alkaline,
oxidative, photolytic, thermal)
on the individual APIs and the
full formulation to identify
potential degradants.[1][2] 2.
Use a validated stability-
indicating HPLC method
capable of separating the APIs
from their degradation
products.[2] 3. Review the
composition of the placebo
and individual excipients for

potential incompatibilities.

Loss of potency of

Diflucortolone Valerate

Hydrolysis or oxidation: The
ester linkage in diflucortolone
valerate can be susceptible to
hydrolysis. Oxidative

degradation can also occur.

1. Incorporate antioxidants into
the formulation. 2. Control the
pH to minimize hydrolysis. 3.
Package the product in
containers that protect from

moisture and oxygen.

Physical Stability Issues
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Observed Issue

Potential Cause

Troubleshooting Steps

Phase Separation

(Creaming/Coalescence)

Inadequate emulsification:
Incorrect choice or
concentration of emulsifying
agents. Inappropriate storage
temperature: Freeze-thaw
cycles or elevated
temperatures can disrupt the

emulsion.

1. Optimize the hydrophilic-
lipophilic balance (HLB) of the
emulsifier system. 2. Increase
the viscosity of the continuous
phase by adding a suitable
thickening agent. 3.
Homogenize the cream under
controlled conditions to ensure
a uniform and small droplet
size. 4. Counsel on strict
adherence to recommended

storage temperatures.

Changes in Viscosity

Alteration in the polymeric
structure of gelling agents:
Due to temperature
fluctuations or pH shifts.
Changes in the emulsion

structure.

1. Select a robust thickening
agent that is less sensitive to
temperature and pH changes
within the expected range. 2.
Ensure proper dispersion of
the thickening agent during
manufacturing. 3. Monitor the
rheological properties of the
cream at different stability time

points.

Color or Odor Changes

Oxidation of excipients or

APIs.Microbial contamination.

1. Incorporate antioxidants and
chelating agents. 2. Use
packaging that protects from
light and air. 3. Ensure the
adequacy of the preservative
system through microbial

challenge testing.

Data Presentation: lllustrative Stability Data for
Travocort® Cream
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The following tables present illustrative data from a hypothetical 12-month stability study of
Travocort® cream, based on typical expectations for such a product.

Table 1: Chemical Stability of Travocort® Cream under Various ICH Conditions

Storage - Is-oconazole Diflucortolone  Total -

Condition Time (Months)  Nitrate Assay Valerate Assay Degradation
(%) (%) Products (%)

25°C / 60% RH 0 100.2 99.8 <0.1

3 99.8 99.5 0.1

6 99.5 99.1 0.2

9 99.1 98.8 0.3

12 98.8 98.5 0.4

30°C / 65% RH 0 100.2 99.8 <0.1

3 99.4 99.0 0.2

6 98.9 98.5 0.4

9 98.3 97.9 0.6

12 97.8 97.4 0.8

40°C / 75% RH 0 100.2 99.8 <0.1

3 97.5 97.1 0.8

6 95.2 94.8 15

Table 2: Physical Stability of Travocort® Cream under Various ICH Conditions
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Storage . . .
o Time (Months)  Appearance pH Viscosity (cP)

Condition
White,

25°C/60% RH 0 homogenous 5.5 35,000
cream

3 Conforms 5.5 34,800

6 Conforms 5.4 34,500

9 Conforms 5.4 34,300

12 Conforms 53 34,100
White,

30°C / 65% RH 0 homogenous 55 35,000
cream

3 Conforms 5.4 34,600

6 Conforms 5.3 34,000

9 Conforms 5.3 33,500

12 Conforms 5.2 33,100
White,

40°C / 75% RH 0 homogenous 5.5 35,000
cream

3 Conforms 5.2 32,000

6 Conforms 5.1 29,500

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for
Simultaneous Determination of Isoconazole Nitrate and
Diflucortolone Valerate
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This protocol is based on published methods for the analysis of these two APIs in a cream
formulation.[2]

o Objective: To quantify the amount of Isoconazole Nitrate and Diflucortolone Valerate in
Travocort® cream and to separate them from potential degradation products.

 Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

o Chromatographic Conditions:

o Column: C18 column (e.g., 150 mm x 4.6 mm, 5 um particle size).

o Mobile Phase: A mixture of a phosphate buffer and an organic solvent like methanol or
acetonitrile. A common ratio is 27:73 (v/v) of sodium dihydrogen phosphate buffer and
methanol.[2]

o Flow Rate: 1.5 mL/min.[2]
o Detection Wavelength: 240 nm.[2]
o Injection Volume: 20 pL.

e Sample Preparation:

o Accurately weigh a quantity of cream equivalent to 10 mg of isoconazole nitrate and 1 mg
of diflucortolone valerate.

o Disperse the cream in a suitable solvent mixture (e.g., methanol:water 70:30 v/v) with the
aid of heating and sonication to ensure complete extraction of the APIs.

o Allow the solution to cool to room temperature and centrifuge to separate the excipients.
o Filter the supernatant through a 0.45 um filter before injection into the HPLC system.

o Validation Parameters: The method should be validated according to ICH guidelines for
specificity, linearity, accuracy, precision, and robustness.
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Protocol 2: Forced Degradation Study

» Objective: To investigate the degradation behavior of Travocort® cream under various
stress conditions.

e Procedure:
o Acid Hydrolysis: Store the cream mixed with 0.1 M HCI at 60°C for a specified period.

o Alkaline Hydrolysis: Store the cream mixed with 0.1 M NaOH at 60°C for a specified
period.[1]

o Oxidative Degradation: Store the cream mixed with 3% H202 at room temperature.[1]
o Thermal Degradation: Store the cream at a high temperature (e.g., 60-80°C).

o Photostability: Expose the cream to light providing an overall illumination of not less than
1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours/square meter, as per ICH Q1B guidelines. A control sample should be protected
from light.

o Analysis: Analyze the stressed samples at appropriate time points using the validated
stability-indicating HPLC method to determine the extent of degradation and the profile of
degradation products.

Visualizations
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Caption: Experimental workflow for the stability testing of Travocort® cream.
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Caption: Logical relationship of stress conditions leading to the degradation of Travocort®
cream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-stability-of-travocort-cream]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1211496/docs#technical-support-center-enhancing-the-stability-of-travocort-cream
https://www.benchchem.com/product/b1211496/docs#technical-support-center-enhancing-the-stability-of-travocort-cream
https://www.benchchem.com/product/b1211496?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

